Cas no 959271-74-0 (2-Tosylisoindoline-5-carboxylic acid)

• Product Name: 2-Tosylisoindoline-5-carboxylic acid
• CAS No: 959271-74-0
• MF: C₁₆H₁₅NO₄S
• MW: 317.35960316658
• CID: 855114
• PubChem ID: 6424448
• Update Time: 2025-04-19

2-Tosylisoindoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Tosylisoindoline-5-carboxylic acid
• 959271-74-0
• IFCJQXATMSQCOR-UHFFFAOYSA-N
• 2-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2-(4-methylphenyl)sulfonyl-1,3-dihydroisoindole-5-carboxylic acid
• 2-(Toluene-4-sulfonyl)-2,3-dihydro-1H-isoindole-5-carboxylic acid
• A904748
• 2-TOSYLISOINDOLINE-5-CARBOXYLIC ACID 97%
• DB-347340

• Inchi： 1S/C16H15NO4S/c1-11-2-6-15(7-3-11)22(20,21)17-9-13-5-4-12(16(18)19)8-14(13)10-17/h2-8H,9-10H2,1H3,(H,18,19)
• InChI Key： IFCJQXATMSQCOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC2C=CC(C(=O)O)=CC=2C1)(=O)=O

Computed Properties

• Exact Mass: 317.07217913g/mol
• Monoisotopic Mass: 317.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

2-Tosylisoindoline-5-carboxylic acid Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 24/25-36/37